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Compound of Interest

Compound Name: Al-10-47

Cat. No.: B8143755

Essential Safety and Handling Guide for Al-10-47

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling and disposal of Al-10-47, a small molecule inhibitor of the CBFp-RUNX protein-
protein interaction. The following procedural guidance is intended to be a primary resource for
laboratory safety and chemical handling, ensuring the safe and effective use of this compound
in a research setting.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Al-10-47, which is supplied as a solid powder, appropriate personal protective
equipment and engineering controls are mandatory to prevent inhalation, ingestion, and skin
contact.

Recommended Personal Protective Equipment:
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PPE Category Item Specification Rationale
Protects eyes from
) dust particles and
) Chemical splash _
Eye Protection Safety Goggles potential splashes of

goggles

solutions containing
Al-10-47.

Provides a barrier
against skin contact.

Should be changed

Hand Protection Disposable Gloves Nitrile gloves
frequently, and
immediately if
contaminated.
Protects skin and
Body Protection Laboratory Coat Standard personal clothing from

contamination.

Respiratory Protection

N95 Respirator or
higher

NIOSH-approved

Recommended when
handling the powder
outside of a certified
chemical fume hood
to prevent inhalation

of fine particles.

Engineering Controls:

Control Type

Description

Ventilation

A certified chemical fume hood should be used

when weighing or otherwise handling the solid

form of Al-10-47 to minimize inhalation

exposure.

Safety Equipment

An eyewash station and safety shower should

be readily accessible in the laboratory where Al-

10-47 is handled.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of Al-10-47 is provided below for easy
reference.

Property Value

) 2-(pyridin-2-yl)-5-(trifluoromethoxy)-1H-
Chemical Name o
benzo[d]imidazole

Molecular Formula C13HsF3Ns30

Molecular Weight 279.22 g/mol [1]

Appearance Solid powder[2]

Solubility Soluble in DMSO (100 mg/mL)[1]
Storage (Solid) Store at 4°C, protect from light[1]

St (In solution) -80°C for up to 6 months; -20°C for up to 1
orage (In solution
’ month (protect from light)[3]

Operational Plans: Handling and Experimental
Protocols

Strict adherence to the following protocols is essential for safe handling and obtaining reliable
experimental results.

Reconstitution of Al-10-47

o Preparation: Before opening, bring the vial of Al-10-47 to room temperature.
e Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound.

o Dissolution: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the solid to achieve
the desired stock concentration. For example, to prepare a 10 mM stock solution, dissolve
2.79 mg of Al-10-47 in 1 mL of DMSO.

e Mixing: Vortex or sonicate the solution until the compound is completely dissolved.
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» Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -80°C or -20°C, protected from light.

Experimental Workflow: Cell-Based Assay

This protocol outlines a general procedure for treating cells with Al-10-47 and assessing its

effects.
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Cell Preparation

@—» Seed Cells in Plates

Perform Assay (e.g., Viability, Western Blot)
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Iranslocation & Binding
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DNA

(RUNX1 Binding Sites)

Regulation

Target Gene Transcription

(e.g., Proliferation, Differentiation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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